4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(3,4-dichlorophenyl)methyl]-N-(4-nitrophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H18Cl2N4O3/c19-16-6-1-13(11-17(16)20)12-22-7-9-23(10-8-22)18(25)21-14-2-4-15(5-3-14)24(26)27/h1-6,11H,7-10,12H2,(H,21,25)
• InChI Key: DQUPPFWLFDYSLB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18Cl2N4O3
• Molecular Weight: 409.3 g/mol

Description

4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide, also known as DPCPX, is a potent and selective antagonist for the adenosine A1 receptor. It has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Mechanism of Action

4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide acts as a competitive antagonist for the adenosine A1 receptor, which is widely distributed in the central nervous system and peripheral tissues. It has been shown to block the inhibitory effects of adenosine on neurotransmitter release, resulting in increased neuronal activity. This mechanism of action has been linked to the potential therapeutic applications of this compound in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various biochemical and physiological processes in the body. It has been shown to increase heart rate and blood pressure, which may have potential therapeutic applications in cardiovascular diseases. It has also been shown to have neuroprotective effects, which may have potential therapeutic applications in neurological disorders. Additionally, this compound has been shown to have anti-cancer properties, which may have potential therapeutic applications in cancer treatment.

Advantages and Limitations for Lab Experiments

4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has several advantages for lab experiments, including its potency and selectivity for the adenosine A1 receptor, which allows for specific targeting of this receptor. However, it also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for studying 4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide, including further exploration of its potential therapeutic applications in various diseases, such as cardiovascular diseases, neurological disorders, and cancer. Additionally, further research is needed to better understand its mechanism of action and the biochemical and physiological effects of this compound. Finally, there is a need for further development of novel this compound derivatives with improved potency, selectivity, and safety profiles for potential therapeutic applications.
Conclusion:
In conclusion, this compound is a potent and selective antagonist for the adenosine A1 receptor that has been extensively studied in scientific research for its potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Additionally, several future directions for studying this compound have been identified, highlighting the potential for further research in this area.

Scientific Research Applications

4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has been widely used in scientific research for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. It has been shown to have a significant impact on the adenosine A1 receptor, which plays a crucial role in regulating various physiological functions in the body.